Cas no 1533194-53-4 (3-(2-amino-3-methylbutyl)-1-cyclopentylurea)

• Product Name: 3-(2-amino-3-methylbutyl)-1-cyclopentylurea
• CAS No: 1533194-53-4
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6512037
• PubChem ID: 80256031
• Update Time: 2025-07-18

3-(2-amino-3-methylbutyl)-1-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylbutyl)-1-cyclopentylurea
• AKOS018818337
• EN300-1121906
• 1533194-53-4

• Inchi： 1S/C11H23N3O/c1-8(2)10(12)7-13-11(15)14-9-5-3-4-6-9/h8-10H,3-7,12H2,1-2H3,(H2,13,14,15)
• InChI Key： UHWAMTHYFHLBFK-UHFFFAOYSA-N
• SMILES： O=C(NCC(C(C)C)N)NC1CCCC1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-amino-3-methylbutyl)-1-cyclopentylurea

Introduction to 3-(2-amino-3-methylbutyl)-1-cyclopentylurea (CAS No. 1533194-53-4)

3-(2-amino-3-methylbutyl)-1-cyclopentylurea (CAS No. 1533194-53-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, consists of a cyclopentyl ring linked to a urea moiety, with an N-substituent featuring a 2-amino-3-methylbutyl side chain. The molecular architecture of this compound imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The nomenclature of 3-(2-amino-3-methylbutyl)-1-cyclopentylurea adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, ensuring clarity and precision in its identification. The presence of the cyclopentyl group contributes to its steric hindrance, which can influence both its reactivity and solubility profiles. Meanwhile, the amino and methyl substituents introduce basicity and lipophilicity, respectively, making this compound a versatile scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the potential of urea derivatives as pharmacophores due to their ability to form hydrogen bonds and interact with biological targets. 3-(2-amino-3-methylbutyl)-1-cyclopentylurea exemplifies this trend, as its structural features allow for selective binding to proteins and enzymes involved in critical metabolic pathways. This has led to its exploration in the development of novel therapeutic agents targeting conditions such as inflammation, neurodegeneration, and metabolic disorders.

In the realm of drug discovery, the synthesis of 3-(2-amino-3-methylbutyl)-1-cyclopentylurea has been optimized using state-of-the-art methodologies to ensure high yield and purity. The introduction of chiral centers through stereoselective reactions has further enhanced its pharmacological profile, enabling the development of enantiomerically pure compounds with improved efficacy and reduced side effects. These synthetic strategies align with contemporary trends toward greener chemistry, emphasizing sustainable and efficient production processes.

One of the most compelling aspects of 3-(2-amino-3-methylbutyl)-1-cyclopentylurea is its potential in modulating enzyme activity. Studies have demonstrated that derivatives of this compound can inhibit key enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. For instance, modifications to the amino side chain have been shown to enhance binding affinity to target enzymes, leading to more potent inhibition. This underscores the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use.

The pharmacokinetic properties of 3-(2-amino-3-methylbutyl)-1-cyclopentylurea are also under extensive investigation. Its molecular structure suggests moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, the presence of polar functional groups enhances its bioavailability, making it a suitable candidate for oral administration. Preclinical studies have begun to explore its distribution, metabolism, and excretion (DME) profiles, providing valuable insights into its potential as a drug candidate.

Emerging research indicates that 3-(2-amino-3-methylbutyl)-1-cyclopentylurea may exhibit pleiotropic effects due to its interaction with multiple biological pathways. For example, preliminary data suggest that it can influence both pro-inflammatory cytokine production and antioxidant defenses, offering a dual therapeutic approach. Such multifaceted mechanisms are increasingly sought after in drug development, as they can address complex diseases more effectively than single-target interventions.

The synthetic versatility of this compound has also opened avenues for exploring novel derivatives through functional group modifications. Researchers are investigating the impact of introducing additional substituents or altering the cyclopentyl ring on overall bioactivity. These explorations not only expand the chemical space but also provide opportunities for discovering next-generation therapeutics with improved pharmacological profiles.

In conclusion, 3-(2-amino-3-methylbutyl)-1-cyclopentylurea (CAS No. 1533194-53-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its exploration in drug discovery aligns with current trends toward innovative therapeutics targeting complex diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation medications.